2-(3-Cyclopropyl-4-methyl-5-oxo-1,2,4-triazol-1-yl)acetic acid

• IUPAC Name: 2-(3-cyclopropyl-4-methyl-5-oxo-1,2,4-triazol-1-yl)acetic acid
• InChI: InChI=1S/C8H11N3O3/c1-10-7(5-2-3-5)9-11(8(10)14)4-6(12)13/h5H,2-4H2,1H3,(H,12,13)
• InChI Key: NPDUWKVNLWKEBE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CC(=O)O)C2CC2
• Molecular Formula: C8H11N3O3
• Molecular Weight: 197.19 g/mol

Description

“2-(3-Cyclopropyl-4-methyl-5-oxo-1,2,4-triazol-1-yl)acetic acid” is a complex organic compound. It contains a cyclopropyl group, which is a cyclic hydrocarbon where the carbons of the molecule are arranged in the form of a ring. The compound also contains a 1,2,4-triazol-1-yl group, which is a type of five-membered heterocycle.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several functional groups. The cyclopropyl group is a three-membered carbon ring, while the 1,2,4-triazol-1-yl group is a five-membered ring containing three nitrogen atoms. The exact structure would need to be determined through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. As a complex organic molecule, it could potentially undergo a variety of reactions. For example, the cyclopropyl group could undergo ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For example, its solubility would depend on the polarity of its functional groups. Its melting and boiling points would depend on factors such as molecular weight and intermolecular forces.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and toxicity. For example, if it is highly reactive or toxic, it could pose significant safety hazards. Proper safety precautions should always be taken when handling such compounds.

Future Directions

The future directions for research on this compound could be quite diverse, depending on its potential applications. For example, if it shows promise as a drug, future research could focus on optimizing its synthesis, improving its efficacy, and assessing its safety.